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Compound of Interest

Compound Name: N-Formyl-2-aminophenol

Cat. No.: B1347554

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides essential, immediate safety and logistical
information for N-Formyl-2-aminophenol (CAS 2843-27-8), also known as N-(2-
hydroxyphenyl)formamide. While a comprehensive safety profile for N-Formyl-2-aminophenol
is not fully established, data from available safety data sheets (SDS) and information on the
closely related compound 2-aminophenol provide a strong basis for safe operational and
disposal planning.

Hazard Identification and Classification

N-Formyl-2-aminophenol is a solid substance that should be considered hazardous until more
comprehensive toxicological data is available.[1] Based on the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals, it is classified as causing skin irritation,
serious eye irritation, and potential respiratory irritation.[2]

GHS Hazard Information for N-(2-hydroxyphenyl)formamide:[2]
e H315: Causes skin irritation
e H319: Causes serious eye irritation

o H335: May cause respiratory irritation
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Due to its relationship with 2-aminophenol, it is prudent to also be aware of the hazards
associated with the parent compound, which include being harmful if swallowed or inhaled and
being suspected of causing genetic defects.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical to minimize exposure when handling
N-Formyl-2-aminophenol. The following PPE is mandatory:

PPE Category Specification

Safety glasses with side shields or chemical
] safety goggles are required.[4] A face shield
Eye Protection o .
(minimum 8 inches) should be used when there

is a risk of splashing.

Chemically impermeable gloves, such as nitrile

or neoprene, must be worn.[5] It is crucial to use
Hand Protection proper glove removal technique to avoid skin

contact. Contaminated gloves should be

disposed of as hazardous waste.

A lab coat or other suitable protective clothing
must be worn to prevent skin contact.[5] In

Skin and Body Protection cases of potential significant exposure, coveralls
are recommended. Safety showers should be

readily accessible.[6]

Work should be conducted in a well-ventilated
area, preferably under a chemical fume hood, to
. _ avoid inhalation of dust.[3] If dusts are
Respiratory Protection ) }
generated and engineering controls are
insufficient, a NIOSH/MSHA approved respirator

should be used.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of N-Formyl-2-
aminophenol.
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e Preparation:

Ensure the work area is clean and uncluttered.

o

[¢]

Verify that an eyewash station and safety shower are accessible and operational.[6]

[¢]

Confirm that all required PPE is available and in good condition.

[e]

Review the Safety Data Sheet (SDS) before starting any new procedure.

e Handling:

[¢]

Conduct all manipulations of N-Formyl-2-aminophenol within a certified chemical fume
hood to minimize inhalation exposure.[3]

[¢]

Avoid the formation of dust and aerosols.[5]

[e]

Use non-sparking tools to prevent ignition sources.[5]

[e]

Weigh and transfer the chemical carefully to avoid spills.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[5]
o Clean the work area and decontaminate any equipment used.

o Store N-Formyl-2-aminophenol in a tightly closed container in a dry, cool, and well-
ventilated place.[5]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Emergency First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[8]

Seek immediate medical attention.

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[5] Seek medical attention if irritation

persists.

Move the victim to fresh air.[5] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Rinse mouth with water.[5] Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Evacuate personnel to a safe area. Wear

appropriate PPE.[5] Moisten the spilled solid
Minor Spill with a suitable solvent to prevent dust formation

and carefully sweep or vacuum it into a labeled,

sealed container for disposal.

) ) Evacuate the area and prevent entry. Contact
Major Spill )
emergency services.

Disposal Plan

All waste containing N-Formyl-2-aminophenol must be treated as hazardous waste.
e Waste Collection:

o Collect all solid waste, including contaminated PPE (gloves, etc.), in a dedicated, properly
labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
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» Disposal:

o Dispose of contents and the container in accordance with all local, regional, and national
regulations.[3]

o Do not allow the chemical to enter drains or waterways.[5]

o Use a licensed professional waste disposal service to manage the disposal of this

material.

Visualized Workflows

To further clarify the procedural steps for safe handling and emergency response, the following
diagrams have been created using the DOT language.
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Safe Handling Workflow for N-Formyl-2-aminophenol
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Work in Chemical Fume Hood

Avoid Dust Generation
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Post-Handling

Wash Hands and Exposed Skin

:

Clean and Decontaminate Work Area

:

Store in a Sealed Container

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of N-Formyl-2-aminophenol.
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Emergency Response Protocol for N-Formyl-2-aminophenol Exposure
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Caption: Emergency response procedures for exposure to N-Formyl-2-aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
N-Formyl-2-aminophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347554#personal-protective-equipment-for-
handling-n-formyl-2-aminophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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